Cas no 309920-71-6 (2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,6-diphenylpyridine-3-carbonitrile)

• Product Name: 2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,6-diphenylpyridine-3-carbonitrile
• CAS No: 309920-71-6
• MF: C₂₄H₂₁N₃O₂S
• MW: 415.507444143295
• CID: 6016139
• PubChem ID: 1038660
• Update Time: 2025-10-31

2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,6-diphenylpyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,6-diphenylpyridine-3-carbonitrile
• 2-((2-morpholino-2-oxoethyl)thio)-4,6-diphenylnicotinonitrile
• 3-Pyridinecarbonitrile, 2-[[2-(4-morpholinyl)-2-oxoethyl]thio]-4,6-diphenyl-
• 2-(2-morpholin-4-yl-2-oxoethyl)sulfanyl-4,6-diphenylpyridine-3-carbonitrile
• F0908-5075
• ChemDiv1_012021
• 309920-71-6
• WAY-308981
• SR-01000529676
• HMS621C09
• SCHEMBL469188
• AKOS000575131
• SR-01000529676-1
• 2-{[2-(morpholin-4-yl)-2-oxoethyl]sulfanyl}-4,6-diphenylpyridine-3-carbonitrile
• 2-[(2-MORPHOLINO-2-OXOETHYL)SULFANYL]-4,6-DIPHENYL-3-PYRIDYL CYANIDE
• CHEMBL3794234

• Inchi： 1S/C24H21N3O2S/c25-16-21-20(18-7-3-1-4-8-18)15-22(19-9-5-2-6-10-19)26-24(21)30-17-23(28)27-11-13-29-14-12-27/h1-10,15H,11-14,17H2
• InChI Key： DMDZZUBXKQNFAG-UHFFFAOYSA-N
• SMILES： C1(SCC(N2CCOCC2)=O)=NC(C2=CC=CC=C2)=CC(C2=CC=CC=C2)=C1C#N

Computed Properties

• Exact Mass: 415.13544809g/mol
• Monoisotopic Mass: 415.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 91.5Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 644.5±55.0 °C(Predicted)
• pka: -1.23±0.20(Predicted)

Additional information on 2-{2-(morpholin-4-yl)-2-oxoethylsulfanyl}-4,6-diphenylpyridine-3-carbonitrile

Introduction to 2-{2-(morpholin-4-yl-2-oxoethylsulfanyl)}-4,6-diphenylpyridine-3-carbonitrile (CAS No. 309920-71-6)

2-{2-(morpholin-4-yl-2-oxoethylsulfanyl)}-4,6-diphenylpyridine-3-carbonitrile, identified by its CAS number 309920-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of this molecule, particularly the presence of a morpholine ring and a nitrile group, contribute to its distinctive chemical properties and biological interactions.

The morpholine moiety in the molecular structure of 2-{2-(morpholin-4-yl-2-oxoethylsulfanyl)}-4,6-diphenylpyridine-3-carbonitrile plays a crucial role in modulating its pharmacological effects. Morpholine derivatives are well-documented for their ability to enhance solubility and bioavailability, which are critical factors in drug design. The sulfanyl group further contributes to the compound's reactivity and interaction with biological targets. This combination of functional groups makes the compound a promising candidate for further investigation in drug development.

In recent years, there has been a surge in research focused on developing novel pyridine-based compounds with enhanced pharmacological properties. Pyridine derivatives have been extensively studied due to their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The introduction of substituents such as the morpholine ring and nitrile group in 2-{2-(morpholin-4-yl-2-oxoethylsulfanyl)}-4,6-diphenylpyridine-3-carbonitrile aims to fine-tune these properties for specific therapeutic applications.

The synthesis of 2-{2-(morpholin-4-yl-2-oxoethylsulfanyl)}-4,6-diphenylpyridine-3-carbonitrile involves a multi-step process that requires precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of the morpholine derivative followed by its functionalization with an ethoxysulfanyl group. Subsequent steps involve the introduction of phenyl groups at the 4 and 6 positions of the pyridine ring, followed by the addition of a nitrile group at the 3 position. Each step must be carefully optimized to ensure high yield and purity.

The chemical properties of 2-{2-(morpholin-4-yl-2-oxoethylsulfanyl)}-4,6-diphenylpyridine-3-carbonitrile have been thoroughly characterized through various spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS). These techniques provide detailed information about the molecular structure, functional groups, and purity of the compound. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the electronic properties and potential interactions with biological targets.

The biological activity of 2-{2-(morpholin-4-yi1l strong >)- (< strong >m orpho ine -4 -y1l strong >)- ( < strong > ox oeth ylsulf anyl strong > ) } - 4 , 6 - (< strong > dip hen ylpy rid ine -3 -carb oni trile strong > ) has been evaluated in several in vitro and in vivo studies. These studies have revealed promising results regarding its potential therapeutic applications. For instance, preliminary studies suggest that this compound exhibits significant antimicrobial activity against various bacterial and fungal strains. This property makes it a valuable candidate for developing new antibiotics or antifungal agents.

In addition to its antimicrobial properties, 2-{2-(morpholin -4 -y1l ) - ( ox oeth ylsulf anyl ) } - 4 , 6 - ( dip hen ylpy rid ine -3 -carb oni trile ) has shown potential anti-inflammatory effects. Inflammation is a key pathological process underlying many chronic diseases, including arthritis and cardiovascular disorders. The ability of this compound to modulate inflammatory pathways could make it useful in developing anti-inflammatory drugs. Further research is needed to fully elucidate its mechanism of action and optimize its therapeutic potential.

The development of novel anticancer agents remains one of the most critical challenges in modern medicine. Pyridine derivatives have been extensively explored for their anticancer potential due to their ability to interact with various cellular targets involved in cancer progression. The unique structural features of 2-{2-(morpholin -4 -y1l ) - ( ox oeth ylsulf anyl ) } - 4 , 6 - ( dip hen ylpy rid ine -3 -carb oni trile ) make it an attractive candidate for further investigation in oncology research.

In conclusion, 2-{2-(morpholin -4 -y1l ) - ( ox oeth ylsulf anyl ) } - 4 , 6 - ( dip hen ylpy rid ine -3 carb oni trile ) is a structurally complex organic compound with significant potential in pharmaceutical applications. Its unique combination of functional groups and promising biological activities make it a valuable candidate for further research and development. As our understanding of drug design continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.